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Compound of Interest

Compound Name: Perfluorodecanoic acid

Cat. No.: B1679601 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of

Perfluorodecanoic acid (PFDA), ensuring the accuracy and reliability of analytical

measurements is paramount. Proficiency testing (PT) schemes offer a robust mechanism for

laboratories to assess their analytical performance against their peers and established

reference values. This guide provides a comparative overview of available PT schemes for

PFDA analysis, supported by experimental data and detailed methodologies.

Data Presentation: Performance in Proficiency
Testing
Participation in PT schemes allows laboratories to evaluate their performance through

parameters such as the z-score, which indicates the difference between a laboratory's result

and the assigned value. A satisfactory performance is generally indicated by a z-score within

±2.

The following table summarizes the results for PFDA from a proficiency testing round for the

analysis of PFAS in groundwater, as part of the LGC AXIO Proficiency Testing's AQUACHECK

scheme.[1]
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Analyte
Assigned
Value (ng/L)

Robust
Standard
Deviation
(ng/L)

Number of
Participants

Satisfactory
Performance
(%)

Perfluorodecanoi

c acid (PFDA)
92.6 24.91 21 90.5

This data indicates a generally good performance among the participating laboratories for the

analysis of PFDA in groundwater, with a high percentage of satisfactory results.[1] The robust

standard deviation provides an indication of the inter-laboratory variability for this specific

analysis.

Experimental Protocols
The accurate determination of PFDA in various matrices relies on robust and validated

analytical methods. The most commonly employed methods in proficiency testing schemes are

based on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Two prominent

methods are EPA Method 1633 and ISO 21675.

EPA Method 1633: Analysis of Per- and Polyfluoroalkyl
Substances (PFAS) in Aqueous, Solid, Biosolids, and
Tissue Samples by LC-MS/MS
This method is designed for the determination of 40 PFAS compounds, including PFDA, in a

wide range of environmental matrices.[2][3]

Sample Preparation (Aqueous Samples):

Aqueous samples are spiked with isotopically labeled internal standards.

The sample is then subjected to solid-phase extraction (SPE) to concentrate the analytes

and remove matrix interferences.

A carbon cleanup step may be employed to further remove interfering substances.[4]
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Analysis:

The prepared extract is analyzed by LC-MS/MS in the multiple reaction monitoring (MRM)

mode.

Quantification is achieved through isotope dilution or the extracted internal standard method,

using the isotopically labeled compounds added at the beginning of the sample preparation.

[4][5]

ISO 21675:2019: Water quality — Determination of
perfluoroalkyl and polyfluoroalkyl substances (PFAS) in
water
This international standard specifies a method for the determination of selected PFAS,

including PFDA, in unfiltered water samples containing less than 2 g/L of solid particulate

material.[6][7]

Sample Preparation:

Similar to EPA 1633, the method involves solid-phase extraction (SPE) using a weak anion

exchange (WAX) sorbent to concentrate the analytes from the water sample.[6]

Isotopically labeled internal standards are added to the sample prior to extraction to correct

for matrix effects and recovery losses.

Analysis:

The final extract is analyzed by LC-MS/MS.[6][8]

The method provides guidance on instrument calibration, quality control, and the calculation

of results.

Visualizing the Proficiency Testing Process
To better understand the workflow of a typical proficiency testing scheme and the evaluation of

laboratory performance, the following diagrams have been generated using Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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